Cas no 1226333-52-3 (1-(2,4-Dimethoxyphenyl)-3,3-dimethylpiperazine)

• Product Name: 1-(2,4-Dimethoxyphenyl)-3,3-dimethylpiperazine
• CAS No: 1226333-52-3
• MF: C₁₄H₂₂N₂O₂
• MW: 250.336683750153
• CID: 6278882
• PubChem ID: 64924000
• Update Time: 2025-05-21

1-(2,4-Dimethoxyphenyl)-3,3-dimethylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dimethoxyphenyl)-3,3-dimethylpiperazine
• AKOS014254026
• 1226333-52-3
• 1-(2,4-Dimethoxyphenyl)-3,3-dimethylpiperazine

• Inchi： 1S/C14H22N2O2/c1-14(2)10-16(8-7-15-14)12-6-5-11(17-3)9-13(12)18-4/h5-6,9,15H,7-8,10H2,1-4H3
• InChI Key： FPZIFVAZRYDTSD-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1N1CCNC(C)(C)C1)OC

Computed Properties

• Exact Mass: 250.168127949g/mol
• Monoisotopic Mass: 250.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 33.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-(2,4-Dimethoxyphenyl)-3,3-dimethylpiperazine

Introduction to 1-(2,4-Dimethoxyphenyl)-3,3-dimethylpiperazine (CAS No: 1226333-52-3)

1-(2,4-Dimethoxyphenyl)-3,3-dimethylpiperazine, identified by the chemical formula CAS No. 1226333-52-3, is a significant compound in the field of pharmaceutical chemistry and has garnered considerable attention due to its unique structural and pharmacological properties. This compound belongs to the class of piperazine derivatives, which are widely recognized for their role in modulating various biological pathways. The presence of dimethoxy groups on the phenyl ring and the tertiary amine functionality in the piperazine moiety contributes to its distinctive chemical behavior and potential therapeutic applications.

The structural configuration of 1-(2,4-Dimethoxyphenyl)-3,3-dimethylpiperazine is meticulously designed to interact with specific biological targets, making it a valuable scaffold for drug discovery. The dimethoxy substituents enhance lipophilicity and may influence metabolic stability, while the bulky 3,3-dimethyl group provides steric hindrance that can fine-tune binding affinity. These structural features make it an attractive candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in developing novel piperazine derivatives for their potential in treating neurological and psychiatric disorders. 1-(2,4-Dimethoxyphenyl)-3,3-dimethylpiperazine has been studied for its potential role as a precursor or analog in the synthesis of compounds that modulate neurotransmitter systems. Specifically, its interaction with serotonin receptors has been a focal point of research, as modifications in this area can lead to the development of new treatments for conditions such as depression and anxiety.

Recent advancements in computational chemistry have enabled more precise modeling of how 1-(2,4-Dimethoxyphenyl)-3,3-dimethylpiperazine interacts with biological targets. These studies have revealed that the compound exhibits high selectivity for certain serotonin receptor subtypes, suggesting its utility in developing targeted therapies with reduced side effects. Such findings are particularly promising given the increasing demand for personalized medicine approaches.

The synthesis of 1-(2,4-Dimethoxyphenyl)-3,3-dimethylpiperazine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Modern synthetic methodologies have improved the efficiency of these processes, allowing for scalable production which is crucial for both preclinical and clinical studies. The use of advanced catalytic systems and green chemistry principles has further enhanced the sustainability of its synthesis.

Preclinical studies have begun to explore the pharmacokinetic properties of 1-(2,4-Dimethoxyphenyl)-3,3-dimethylpiperazine, providing insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are essential for understanding how the compound behaves within the body and for predicting its potential efficacy and safety in humans. Preliminary results indicate that the compound exhibits favorable pharmacokinetic characteristics, which could facilitate its translation into clinical applications.

The potential therapeutic applications of 1-(2,4-Dimethoxyphenyl)-3,3-dimethylpiperazine extend beyond neurological disorders. Research is ongoing into its possible role in treating inflammatory conditions and metabolic diseases by modulating relevant signaling pathways. The compound's ability to interact with multiple targets makes it a versatile tool for investigating complex biological networks.

In conclusion,1-(2,4-Dimethoxyphenyl)-3,3-dimethylpiperazine (CAS No: 1226333-52-3) represents a promising compound in pharmaceutical research due to its unique structure and potential therapeutic benefits. Ongoing studies continue to uncover new avenues for its application in medicine, underscoring its importance as a subject of scientific inquiry. As research progresses, this compound is expected to contribute significantly to advancements in drug development across various therapeutic domains.